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Abstract
Glycine Cresol Red is a complexometric indicator primarily utilized in the spectrophotometric

determination of various metal ions. Its molecular structure, derived from Cresol Red,

incorporates iminodiacetate groups that facilitate the formation of colored complexes with metal

cations. This binding event leads to a discernible change in the visible absorption spectrum,

enabling the quantitative analysis of the target ion. While detailed spectrophotometric data for

the free Glycine Cresol Red molecule is not extensively available in contemporary literature,

its application in analytical chemistry is documented. This guide summarizes the known

properties of Glycine Cresol Red, provides generalized experimental protocols for its use, and

presents the detailed spectrophotometric characteristics of its parent compound, Cresol Red,

for comparative reference.

Introduction to Glycine Cresol Red
Glycine Cresol Red is a derivative of the pH indicator Cresol Red. The key structural

modification is the addition of glycine or iminodiacetate moieties, which function as chelating

agents. This structural feature shifts its primary utility from a pH indicator to a complexometric

indicator for metal ions. It is employed in analytical procedures to quantify metals such as

aluminum (Al³⁺), gallium (Ga³⁺), indium (In³⁺), tungsten (W⁶⁺), iron (Fe³⁺), and copper (Cu²⁺).

[1][2] The formation of a metal-indicator complex results in a distinct color change, and the

absorbance of this complex is measured spectrophotometrically.
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Table 1: General Properties of Glycine Cresol Red

Property Value

Synonym
3′,3′′-Bis-(N-[carboxymethyl]aminomethyl)-o-

cresolsulfonphthalein

CAS Number 77031-64-2

Molecular Formula (Sodium Salt) C₂₇H₂₇N₂NaO₉S

Primary Application
Complexometric indicator for

spectrophotometric metal ion analysis.[1]

Reported Metal Ion Analytes Al³⁺, Ga³⁺, In³⁺, W⁶⁺, Fe³⁺, Cu²⁺.[1][2]

Principle of Complexometric Analysis
The use of Glycine Cresol Red in spectrophotometry is based on the formation of a stable,

colored complex with a target metal ion (Mⁿ⁺). The reaction can be generalized as:

Indicator (free) + Mⁿ⁺ ⇌ [Indicator-M]ⁿ⁺ complex

The free indicator and the metal-indicator complex exhibit different absorption spectra. By

measuring the absorbance at the wavelength where the complex shows maximum absorbance

(λmax), the concentration of the metal ion can be determined, typically following the Beer-

Lambert Law. The stability and stoichiometry of the complex, as well as the optimal pH for its

formation, are critical parameters in developing a specific analytical method.
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General Principle of Complexometric Analysis
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Caption: Logical flow of complexometric analysis using Glycine Cresol Red.

Experimental Protocols
While specific protocols vary depending on the analyte, a general methodology for the

spectrophotometric determination of a metal ion using Glycine Cresol Red can be outlined.

3.1. Preparation of Reagents

Glycine Cresol Red Indicator Solution: Prepare a stock solution of a specified concentration

(e.g., 0.1% w/v) by dissolving the sodium salt of Glycine Cresol Red in deionized water.
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Buffer Solution: Prepare a buffer solution to maintain the optimal pH for the complex

formation with the target metal ion. The choice of buffer (e.g., acetate, HEPES) and pH is

method-dependent.

Standard Metal Ion Solution: Prepare a certified standard stock solution of the metal ion to

be analyzed. Working standards are prepared by diluting the stock solution.

3.2. General Analytical Procedure

Sample Preparation: The sample containing the metal ion of interest may require

pretreatment, such as digestion or extraction, to bring the analyte into a suitable solution and

remove interfering substances.

pH Adjustment: To an aliquot of the prepared sample or standard solution, add the buffer to

adjust the pH to the optimal range for complex formation.

Complex Formation: Add a precise volume of the Glycine Cresol Red indicator solution.

Allow sufficient time for the complexation reaction to reach equilibrium.

Spectrophotometric Measurement: Measure the absorbance of the solution at the λmax of

the metal-indicator complex against a reagent blank.

Calibration: Construct a calibration curve by plotting the absorbance values of the working

standards against their known concentrations.

Quantification: Determine the concentration of the metal ion in the sample by interpolating its

absorbance value on the calibration curve.
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Experimental Workflow for Metal Ion Determination
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Caption: A generalized workflow for spectrophotometric analysis.
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Spectrophotometric Properties of Cresol Red
(Reference Compound)
Disclaimer:The following data pertains to Cresol Red, the parent compound of Glycine Cresol
Red. Due to structural differences, the spectrophotometric properties of Glycine Cresol Red
will vary. This information is provided for comparative and contextual purposes only.

Cresol Red is a sulfonephthalein dye that acts as a pH indicator with two distinct transition

ranges.[3]

Table 2: pH-Dependent Properties of Cresol Red

pH Range Color Change Form λmax

0.2 - 1.8 Red to Yellow H₂In⁺ / HIn ~518 nm (protonated)

7.2 - 8.8
Yellow to Reddish-

purple
HIn / In²⁻

~434 nm (acidic form),

~573 nm (basic form)

[4]

The change in color corresponds to shifts in the electronic structure of the molecule as it

undergoes protonation and deprotonation, altering the extent of the conjugated π-system and

thus the wavelength of light absorbed.
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pH-Dependent Forms of Cresol Red

H₂In (Red)
pH < 1.8

HIn (Yellow)
pH 1.8 - 7.2

+ OH⁻ / - H⁺ + H⁺ / - OH⁻

In²⁻ (Reddish-purple)
pH > 7.2

+ OH⁻ / - H⁺ + H⁺ / - OH⁻
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Caption: Equilibrium states of the Cresol Red indicator at different pH levels.

Conclusion
Glycine Cresol Red serves as a valuable tool in analytical chemistry for the

spectrophotometric quantification of metal ions. Its utility is derived from its ability to form

distinctly colored complexes with these ions. While specific data on the fundamental

spectrophotometric properties of the free indicator are sparse in readily accessible literature, its

established applications provide a framework for its practical use. For researchers developing

new analytical methods, a detailed characterization of the specific metal-Glycine Cresol Red
complex, including its stoichiometry, formation constant, optimal pH, and molar absorptivity, is

essential for achieving accurate and reproducible results. The provided data on the parent
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compound, Cresol Red, offers a foundational understanding of the chromophore system from

which Glycine Cresol Red is derived.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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